Cas no 26032-67-7 (N,N'-Diacetylglyoxime)

• Product Name: N,N'-Diacetylglyoxime
• CAS No: 26032-67-7
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 3168420
• Update Time: 2026-04-27

N,N'-Diacetylglyoxime Chemical and Physical Properties

Names and Identifiers

• N,N'-Diacetylglyoxime

Additional information on N,N'-Diacetylglyoxime

N,N'-Diacetylglyoxime: A Comprehensive Overview

N,N'-Diacetylglyoxime, also known by its CAS number 26032-67-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C₅H₇NO, belongs to the class of glyoximes and is characterized by its unique chemical structure and versatile properties. In recent years, advancements in synthetic chemistry and materials science have led to a deeper understanding of its potential applications, making it a subject of interest in both academic and industrial research.

The synthesis of N,N'-Diacetylglyoxime involves the reaction of glyoxylic acid with an appropriate amine derivative, followed by acetylation to yield the final product. This compound is notable for its ability to form stable complexes with metal ions, a property that has been exploited in various catalytic and sensing applications. Recent studies have highlighted its role as a ligand in transition metal complexes, which exhibit enhanced catalytic activity in reactions such as oxidation and hydrogenation.

One of the most promising applications of N,N'-Diacetylglyoxime lies in the field of analytical chemistry. Its ability to selectively bind to specific metal ions has made it a valuable tool in the development of sensors for environmental monitoring. For instance, researchers have reported the use of this compound in the creation of colorimetric sensors for detecting heavy metals such as lead and mercury in aqueous solutions. These sensors offer high sensitivity and selectivity, making them ideal for real-time monitoring in industrial and environmental settings.

In addition to its analytical applications, N,N'-Diacetylglyoxime has also found utility in materials science. Recent investigations have demonstrated its potential as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them suitable for gas storage, catalysis, and drug delivery applications. The incorporation of N,N'-Diacetylglyoxime into MOFs has been shown to enhance their stability and selectivity, opening new avenues for their use in industrial processes.

The pharmacological properties of N,N'-Diacetylglyoxime have also been explored in recent studies. Researchers have investigated its potential as an anti-inflammatory agent, with promising results indicating its ability to inhibit pro-inflammatory cytokines in vitro. Furthermore, preliminary studies suggest that this compound may possess antioxidant properties, which could be harnessed in the development of novel therapeutic agents. However, further research is required to fully understand its pharmacokinetics and safety profile before it can be considered for clinical use.

The environmental impact of N,N'-Diacetylglyoxime is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Results indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, its potential toxicity to aquatic organisms remains a concern, particularly at higher concentrations. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal.

In conclusion, N,N'-Diacetylglyoxime (CAS No: 26032-67-7) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical properties make it an invaluable tool in analytical chemistry, materials science, pharmacology, and environmental monitoring. As research continues to uncover new insights into its structure-function relationships and potential uses, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.